Cas no 191354-44-6 ((S)-3-Acetoxy-4-bromobutanoic acid)

(S)-3-Acetoxy-4-bromobutanoic acid Properties

Names and Identifiers

• (S)-3-Acetoxy-4-bromobutanoic acid
• (S)-3-ACETOXY-4-BROMOBUTYRIC ACID
• Butanoic acid, 3-(acetyloxy)-4-bromo-, (3S)-
• BUTANOIC ACID, 3-(ACETYLOXY)-4-BROMO-, (S)
• (3S)-3-acetyloxy-4-bromobutanoic acid
• (R)-3-Acetoxy-4-bromobutanoic acid
• BUTANOIC ACID,3-(ACETYLOXY)-4-BROMO-, (3S)-
• (3S)-3-(ACETYLOXY)-4-BROMOBUTANOIC ACID
• SCHEMBL4928056
• 191354-44-6
• RYWNWBFHMUEPNO-YFKPBYRVSA-N
• 949899-86-9
• +Expand

• InChIKey： RYWNWBFHMUEPNO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9BrO4/c1-4(8)11-5(3-7)2-6(9)10/h5H,2-3H2,1H3,(H,9,10)
• SMILES： C(OC(CBr)CC(O)=O)(=O)C

Computed Properties

• Exact Mass: 223.96800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 223.96842g/mol
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 0.78770
• PSA: 63.60000
• Boiling Point: 332.8 °C at 760 mmHg
• Flash Point: 155.1 °C
• Density: 1.616

(S)-3-Acetoxy-4-bromobutanoic acid Security Information

(S)-3-Acetoxy-4-bromobutanoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%